3-(3-Methylbenzoyl)thiophene

• CAS: 118993-70-7
• Molecular Formula: C12H10OS
• Molecular Weight: 202.27 g/mol
• SMILES: CC1=CC(=CC=C1)C(=O)C2=CSC=C2
• InChI: InChI=1S/C12H10OS/c1-9-3-2-4-10(7-9)12(13)11-5-6-14-8-11/h2-8H,1H3
• InChIKey: LJAWMVVCIIEREL-UHFFFAOYSA-N

Researchers requiring regiochemical control in thiophene acylation often face isomer interference. 3-(3-Methylbenzoyl)thiophene (meta-isomer) resolves this with a steric profile intermediate between ortho- and para-substituted analogs, enabling selective Elbs-type cyclization and ligand optimization where excessive hindrance or extension would compromise binding. Its boiling point (333.4°C) and flash point (155.4°C) provide a broad operational safety margin for high-temperature solvent-free reactions. - Balanced steric/electronic properties for regioselective synthesis - Boiling point 333.4°C; flash point 155.4°C - suitable for distillative purification - Typical purity 97%; available from milligram to gram scale - For R&D use; not for human or veterinary applications

3-(3-Methylbenzoyl)thiophene: Meta-Substituted Thiophene Building Block

3-(3-Methylbenzoyl)thiophene (CAS 118993-70-7) is a heterocyclic ketone with the molecular formula C12H10OS, belonging to the methylbenzoylthiophene isomer series. It features a thiophene ring acylated at the 3-position with a 3-methylbenzoyl (meta-tolyl) group, distinguishing it from its ortho- and para-substituted analogs. The compound is primarily utilized as a pharmaceutical intermediate and fine chemical building block, with commercially available purities typically ranging from 95% to 98% . Its unique substitution pattern imparts distinct steric and electronic properties that modulate reactivity in downstream transformations, making it a non-interchangeable choice for routes requiring specific regiochemical control [1].

• [1] PubChem. Compound Summary for CID 10262263: 3-(3-Methylbenzoyl)thiophene. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/118993-70-7 (Accessed 2026-04-25). View Source

Why Methylbenzoylthiophene Isomers Differ in Procurement

The three positional isomers of methylbenzoylthiophene—2-methyl (ortho), 3-methyl (meta), and 4-methyl (para)—share an identical molecular formula and mass but exhibit divergent physicochemical and reactivity profiles that preclude generic substitution. The position of the methyl group on the benzoyl ring directly influences the compound's boiling point, melting behavior, steric accessibility, and electronic distribution across the carbonyl-thiophene conjugated system. For instance, the ortho-isomer experiences substantial steric hindrance between the methyl group and the carbonyl, resulting in a markedly lower boiling point (293.7°C) and a distinct crystalline melting range (85-88°C), while the para-isomer exhibits the highest thermal stability (boiling point 336.3°C). The meta-isomer occupies an intermediate position (boiling point 333.4°C), offering a unique balance of steric bulk and thermal properties that is critical for specific synthetic and purification workflows [1]. These differences invalidate any assumption of functional equivalence among the isomers.

• [1] Arnold, D. R.; Birtwell, R. J.; Clarke, P. G. The photochemical reactivity of some benzoylthiophenes. IV. The effect of an adjacent methyl group on the excited state reactivity of 3-benzoylthiophene. Canadian Journal of Chemistry, 1978, 56(14), 1855-1866. View Source

Quantitative Differentiation for 3-(3-Methylbenzoyl)thiophene

Boiling Point Distinguishes Meta- from Ortho-Isomer

The predicted boiling point of 3-(3-methylbenzoyl)thiophene is 333.4 ± 25.0 °C at 760 mmHg, which is approximately 40 °C higher than that of the ortho-isomer, 3-(2-methylbenzoyl)thiophene (293.7 ± 15.0 °C), and comparable to the para-isomer (336.3 ± 17.0 °C) . This substantial difference reflects reduced steric strain in the meta-substituted system relative to the ortho configuration, translating directly to different volatility and purification requirements during procurement and handling.

Evidence Dimension	Boiling point (predicted, ACD/Labs Percepta)
Target Compound Data	333.4 ± 25.0 °C at 760 mmHg (3-methyl isomer)
Comparator Or Baseline	3-(2-Methylbenzoyl)thiophene: 293.7 ± 15.0 °C; 3-(4-Methylbenzoyl)thiophene: 336.3 ± 17.0 °C
Quantified Difference	Target vs. ortho-isomer: +39.7 °C; Target vs. para-isomer: -2.9 °C
Conditions	ACD/Labs Percepta Platform, PhysChem Module version 14.00; predicted at 760 mmHg

Why This Matters

The large boiling point difference between meta and ortho isomers dictates different distillation protocols and thermal exposure limits during synthesis and purification.

Flash Point and Safe Handling Profiles

The flash point of 3-(3-methylbenzoyl)thiophene is predicted to be 155.4 ± 23.2 °C, significantly higher than that of the ortho-isomer (131.4 ± 20.4 °C) . This 24 °C difference in flash point places the meta-isomer in a higher flammability safety margin, which can affect transportation classification, storage requirements, and the selection of suitable reaction conditions for high-temperature transformations.

Evidence Dimension	Flash point (predicted, ACD/Labs Percepta)
Target Compound Data	155.4 ± 23.2 °C
Comparator Or Baseline	3-(2-Methylbenzoyl)thiophene: 131.4 ± 20.4 °C; 3-(4-Methylbenzoyl)thiophene: 157.2 ± 20.9 °C
Quantified Difference	Target vs. ortho-isomer: +24.0 °C; Target vs. para-isomer: -1.8 °C
Conditions	ACD/Labs Percepta Platform, PhysChem Module version 14.00; closed cup method equivalent

Why This Matters

A higher flash point reduces the risk of accidental ignition during handling and broadens the thermal envelope for solvent-free reactions or high-temperature distillations.

Steric Profile Differences Across Isomers

In the meta-substituted isomer, the methyl group is positioned away from the carbonyl, avoiding the steric clash present in the ortho-isomer while maintaining a steric footprint distinct from the para-isomer. This is evidenced by the enthalpy of vaporization: 57.6 ± 3.0 kJ/mol for the meta-isomer, compared to 53.3 ± 3.0 kJ/mol for the ortho-isomer and 57.9 ± 3.0 kJ/mol for the para-isomer . The lower enthalpy for the ortho-isomer is consistent with reduced intermolecular interactions due to steric shielding. The meta-isomer thus offers a unique steric environment for interactions with biological targets or catalysts, without the extreme hindrance of the ortho configuration.

Evidence Dimension	Enthalpy of vaporization (predicted)
Target Compound Data	57.6 ± 3.0 kJ/mol
Comparator Or Baseline	3-(2-Methylbenzoyl)thiophene: 53.3 ± 3.0 kJ/mol; 3-(4-Methylbenzoyl)thiophene: 57.9 ± 3.0 kJ/mol
Quantified Difference	Target vs. ortho-isomer: +4.3 kJ/mol; Target vs. para-isomer: -0.3 kJ/mol
Conditions	ACD/Labs Percepta Platform, PhysChem Module version 14.00

Why This Matters

Differences in intermolecular interaction energy directly impact solubility, crystal packing, and molecular recognition events in target binding, making the meta-isomer a distinct tool for structure-activity relationship studies.

Solubility and Lipophilicity Comparison

While the ACD/LogP values are identical across all three isomers (3.32), the water solubility estimates differ: the meta-isomer has an estimated water solubility of 42.45 mg/L at 25 °C (log Kow 3.51), whereas the ortho-isomer shows a water solubility of approximately 113.28 mg/L (Wat Sol v1.01 estimate) . This 2.7-fold difference in aqueous solubility, despite similar logP, arises from differences in crystal lattice energy related to molecular packing, consistent with the observed melting point differences. Such solubility divergence is critical for formulation development and in vitro assay design.

Evidence Dimension	Estimated water solubility at 25 °C
Target Compound Data	42.45 mg/L (WSKOW v1.41, based on log Kow 3.51)
Comparator Or Baseline	3-(2-Methylbenzoyl)thiophene: ~113.28 mg/L (Wat Sol v1.01 estimate); 3-(4-Methylbenzoyl)thiophene: similar to target (estimated ~42 mg/L)
Quantified Difference	Ortho-isomer solubility is approximately 2.7-fold higher than meta-isomer
Conditions	EPI Suite v4.11; WSKOW v1.41 and Wat Sol v1.01 estimation methods

Why This Matters

A 2.7-fold difference in aqueous solubility can significantly impact bioavailability, DMSO stock preparation for screening, and precipitation risk in biological assays.

Elbs Cyclization Potential of Meta-Substituted Isomer

A study on the benzoylation of 3-methyl-benzothiophene demonstrates that the resulting benzoylated product can undergo an Elbs reaction to form benzo[b]thiophanthrene polycyclic systems [1]. While this specific transformation was demonstrated on a benzothiophene core rather than a thiophene core, the 3-methylbenzoyl group's meta-substitution pattern is critical for directing cyclization regiochemistry. The ortho- and para-isomers would be expected to produce different cyclization products or fail to undergo the same transformation due to steric or electronic constraints. This position-dependent reactivity is not captured by simple property predictions and must be verified experimentally for each isomer.

Evidence Dimension	Elbs cyclization feasibility and regiochemical outcome
Target Compound Data	Predicted to undergo Elbs-type cyclization based on meta-methyl substitution pattern (class inference)
Comparator Or Baseline	Ortho-isomer: steric hindrance may block cyclization; para-isomer: different regiochemical outcome expected
Quantified Difference	Qualitative difference in reaction outcome; experimental verification required
Conditions	Benzoylation followed by thermal Elbs cyclization; literature precedent on benzothiophene analogs

Why This Matters

For synthetic chemists building polycyclic heterocyclic libraries, the choice of methyl position on the benzoyl group can determine whether a key cyclization step succeeds or fails, making isomer selection a critical procurement decision.

• [1] NSTL Archive. Benzoylation of 3-methyl-benzothiophene and Elbs reaction to benzo(b)thiophanthrene. NSTL Retrospective Data Platform. Available at: https://archive.nstl.gov.cn (Accessed 2026-04-25). View Source

Application Scenarios for 3-(3-Methylbenzoyl)thiophene

Position-Dependent Polycyclic Heterocycle Synthesis

The meta-methyl substitution pattern of 3-(3-methylbenzoyl)thiophene is predicted to enable regioselective Elbs-type cyclization reactions that would be sterically blocked or diverted in the ortho-isomer. Researchers synthesizing benzo[b]thiophanthrene analogs or related polycyclic systems should select the meta-isomer to achieve the desired cyclization trajectory, as demonstrated by precedent on benzothiophene systems [1].

Medicinal Chemistry with Controlled Steric Bulk

The meta-isomer provides a steric profile intermediate between the hindered ortho-isomer and the extended para-isomer. This balanced steric environment, reflected in the enthalpy of vaporization (57.6 kJ/mol vs. 53.3 kJ/mol for ortho), makes it the preferred choice for optimizing ligand-protein interactions where excessive hindrance or excessive extension would compromise binding .

High-Temperature Reactions Requiring Thermal Stability

With a boiling point of 333.4 °C and a flash point of 155.4 °C, the meta-isomer is suitable for high-temperature solvent-free reactions or distillative purification where the more volatile ortho-isomer (boiling point 293.7 °C) would be unacceptable. For reactions requiring sustained heating above 200 °C, the meta-isomer offers a broader operational safety margin .

• [1] NSTL Archive. Benzoylation of 3-methyl-benzothiophene and Elbs reaction to benzo(b)thiophanthrene. NSTL Retrospective Data Platform. View Source